Cas no 608-82-2 (Diethyl 2,3-dibromobutanedioate)

• Product Name: Diethyl 2,3-dibromobutanedioate
• CAS No: 608-82-2
• MF: C₈H₁₂Br₂O₄
• MW: 331.986481666565
• CID: 1623897
• PubChem ID: 247819
• Update Time: 2025-06-11

Diethyl 2,3-dibromobutanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,3-dibromobutanedioate
• AC1L6L2W
• F3097-0524
• NCIOpen2_008133
• AC1Q63PG
• diethyl 2,3-dibromosuccinate
• CBDivE_002927
• diethyl dibromo succinate
• 2,3-dibromosuccinic acid diethyl ester
• diethyl 2,3-dibromobutane-1,4-dicarboxylate
• (+-)-2,3-Dibrom-bernsteinsaeure-diaethylester
• 2,3-dibromo-succinic acid diethyl ester
• 2,3-Dibrom-bernsteinsaeure-diaethylester
• diethyl (2R,3R)-2,3-dibromobutanedioate
• diethyl (2S,3S)-2,3-dibromobutanedioate
• AC1L6L2W; F3097-0524; NCIOpen2_008133; AC1Q63PG; diethyl 2,3-dibromosuccinate; CBDivE_002927; diethyl dibromo succinate; 2,3-dibromosuccinic acid diethyl ester; Diethyl 2,3-dibromosuccinate; diethyl 2,3-dibromobutane-1,4-dicarboxylate; (+-)-2,3-Dibrom-bernsteinsaeure-diaethylester; 2,3-dibromo-succinic acid diethyl ester; 2,3-Dibrom-bernsteinsaeure-diaethylester; diethyl (2R,3R)-2,3-dibromobutanedioate; diethyl (2S,3S)-2,3-dibromobutane
• VS-00717
• NSC-63191
• alpha, beta-Dibromo-succinic acid, diethyl ester
• STK247079
• 1,4-DIETHYL 2,3-DIBROMOBUTANEDIOATE
• MFCD00464548
• Diethyl 2,3-dibromosuccinate #
• starbld0034446
• ADZYAUVCHQDILS-UHFFFAOYSA-N
• NSC63191
• CS-0331638
• diethyl dibromosuccinate
• 608-82-2
• DTXSID90289726
• DL-Di-ethyl-2,3-dibromo succinate
• AKOS002348851
• SCHEMBL1415615
• BBL000761

• Inchi： 1S/C8H12Br2O4/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ADZYAUVCHQDILS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C(C(=O)OCC)Br

Computed Properties

• Exact Mass: 329.91016
• Monoisotopic Mass: 329.91023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on Diethyl 2,3-dibromobutanedioate

Comprehensive Guide to Diethyl 2,3-dibromobutanedioate (CAS No. 608-82-2): Properties, Applications, and Industry Insights

Diethyl 2,3-dibromobutanedioate (CAS No. 608-82-2) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ester derivative, characterized by its brominated structure, plays a pivotal role in the synthesis of fine chemicals, pharmaceuticals, and agrochemical intermediates. With the growing demand for sustainable and efficient chemical processes, researchers and manufacturers are increasingly exploring the potential of diethyl 2,3-dibromosuccinate (a common synonym) as a building block for advanced materials.

In recent years, the compound has gained attention due to its relevance in green chemistry initiatives. Users frequently search for terms like "biodegradable ester derivatives" or "eco-friendly brominated compounds," reflecting a shift toward environmentally conscious alternatives. The unique reactivity of CAS 608-82-2 enables its use in catalytic reactions, aligning with the industry’s focus on reducing waste and energy consumption. Its molecular structure, featuring two bromine atoms and ester groups, allows for selective transformations, making it valuable for stereoselective synthesis.

From a technical perspective, Diethyl 2,3-dibromobutanedioate exhibits notable physical properties, including a moderate boiling point and solubility in common organic solvents like ethanol and dichloromethane. These traits facilitate its handling in laboratory and industrial settings. Searches for "solubility of dibrominated esters" or "storage conditions for CAS 608-82-2" highlight user interest in practical handling guidelines. Proper storage in cool, dry environments is recommended to maintain stability.

The compound’s applications extend to the pharmaceutical sector, where it serves as an intermediate for chiral drug synthesis. Queries such as "brominated esters in API manufacturing" underscore its relevance in producing active pharmaceutical ingredients (APIs). Additionally, its role in polymer chemistry—particularly in modifying resin properties—has sparked interest among material scientists. Discussions around "high-performance polymers" often reference derivatives of diethyl dibromosuccinate.

Innovations in catalysis and flow chemistry have further amplified the demand for CAS 608-82-2. Researchers are investigating its use in continuous manufacturing processes, which align with trends toward Industry 4.0 and automation. Frequently asked questions like "scaling up dibrominated ester reactions" or "cost-effective synthesis routes" reflect the industry’s drive for optimization.

In summary, Diethyl 2,3-dibromobutanedioate (CAS No. 608-82-2) remains a critical compound in modern chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to emerging trends—such as sustainable synthesis and high-value chemical production—ensures its continued relevance. For those seeking detailed technical data or safety protocols, reputable sources like Reaxys and PubChem provide extensive documentation.